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Compound of Interest

Compound Name: 4-Ethylbenzoate

Cat. No.: B1233868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-ethylbenzoate is an organic compound belonging to the ester family. As a derivative of

benzoic acid, it and related structures are of interest to researchers in medicinal chemistry and

drug development due to their potential as scaffolds for novel therapeutic agents. This technical

guide provides a comprehensive overview of Ethyl 4-ethylbenzoate, including its chemical

properties, a detailed synthesis protocol, and an exploration of its potential applications in the

pharmaceutical sector, supported by data on related compounds.

Core Chemical Data
The fundamental chemical and physical properties of Ethyl 4-ethylbenzoate are summarized

below for easy reference.
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Property Value Source

CAS Number 36207-13-3 [1]

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

IUPAC Name ethyl 4-ethylbenzoate [1]

Synonyms

4-Ethylbenzoic acid, ethyl

ester; p-Ethylbenzoic acid ethyl

ester

[1]

Appearance Colorless liquid (predicted)

Boiling Point 256.6 °C (estimate)

Density 1.008 g/cm³ (estimate)

Flash Point 112.4 °C (estimate)

Solubility
Insoluble in water; soluble in

organic solvents
[2]

LogP 3.5 (predicted) [1]

Synthesis of Ethyl 4-Ethylbenzoate
The most common and straightforward method for the synthesis of Ethyl 4-ethylbenzoate is

the Fischer esterification of 4-ethylbenzoic acid with ethanol in the presence of a strong acid

catalyst, such as sulfuric acid.[3][4]

Experimental Protocol: Fischer Esterification
Materials:

4-Ethylbenzoic acid

Absolute ethanol

Concentrated sulfuric acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://www.benchchem.com/product/b1233868?utm_src=pdf-body
https://www.benchchem.com/product/b1233868?utm_src=pdf-body
https://www.benchchem.com/pdf/Fischer_Esterification_of_Benzoic_Acid_with_Ethanol_Application_Notes_and_Protocols.pdf
http://www.chem.ucla.edu/harding/IGOC/F/fischer_esterification.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 4-ethylbenzoic acid in an excess of

absolute ethanol (e.g., 5-10 molar equivalents).

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(typically 1-3% of the molar amount of the carboxylic acid) to the solution.

Reflux: Attach a reflux condenser and heat the reaction mixture to reflux. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete (typically after several hours), allow the mixture to

cool to room temperature.

Extraction: Transfer the reaction mixture to a separatory funnel. Add diethyl ether to dilute

the mixture and wash with a saturated solution of sodium bicarbonate to neutralize the

unreacted acid and the sulfuric acid catalyst. Wash subsequently with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude Ethyl 4-
ethylbenzoate.

Purification: The crude product can be further purified by vacuum distillation to yield the pure

ester.
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Caption: Synthesis workflow for Ethyl 4-ethylbenzoate via Fischer esterification.
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Applications in Drug Development
While specific biological activities of Ethyl 4-ethylbenzoate are not extensively documented in

publicly available literature, the broader class of benzoate derivatives is of significant interest in

medicinal chemistry.

Anticancer Potential
Research into structurally related compounds provides a strong rationale for investigating Ethyl

4-ethylbenzoate and its analogues as potential anticancer agents. A study on Ethyl 4-[(4-

methylbenzyl)oxy] benzoate complex demonstrated notable anticancer activity against Ehrlich

ascites carcinoma (EAC) and human breast cancer (MCF7) cells.[5] The compound was found

to induce apoptosis through the activation of pro-apoptotic genes (p53, Bax, Caspases) and

the inactivation of the anti-apoptotic gene Bcl2.[5]

This suggests that the ethyl benzoate scaffold can be a valuable starting point for the design of

novel anticancer drugs. The ethyl group at the 4-position of Ethyl 4-ethylbenzoate may

influence its pharmacokinetic and pharmacodynamic properties, such as lipophilicity and

binding to target proteins, compared to other substituted benzoates.
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Caption: Logical relationship for the investigation of Ethyl 4-ethylbenzoate in anticancer drug
discovery.

Other Potential Applications
Antimicrobial Agents: Some benzoate esters, such as Ethyl 4-ethoxybenzoate, have been

reported to possess antimicrobial properties by interfering with bacterial DNA synthesis.[6]

This suggests that Ethyl 4-ethylbenzoate could be explored for similar activities.
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Enzyme Inhibitors: The benzoate scaffold is present in various enzyme inhibitors. Further

research could explore the potential of Ethyl 4-ethylbenzoate to inhibit specific enzymes of

therapeutic interest.

Spectroscopic Data
The identity and purity of synthesized Ethyl 4-ethylbenzoate can be confirmed using various

spectroscopic techniques.

Spectroscopic Data Key Features Source

¹H NMR

Signals corresponding to the

ethyl groups (both from the

ester and the 4-position

substituent) and the aromatic

protons are expected.

[1]

¹³C NMR

Characteristic peaks for the

carbonyl carbon of the ester,

the aromatic carbons, and the

carbons of the ethyl groups

would be observed.

[1]

IR Spectroscopy

A strong absorption band

corresponding to the C=O

stretching of the ester group is

a key diagnostic peak.

[1]

Mass Spectrometry

The molecular ion peak

corresponding to the molecular

weight of the compound would

be present, along with

characteristic fragmentation

patterns.

[1]

Conclusion
Ethyl 4-ethylbenzoate is a readily synthesizable compound with potential applications in drug

discovery, particularly in the development of novel anticancer agents, drawing from the
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demonstrated biological activity of structurally related compounds. The provided synthesis

protocol offers a reliable method for its preparation, enabling further investigation into its

pharmacological properties. Future research should focus on the biological evaluation of Ethyl

4-ethylbenzoate and its derivatives to fully elucidate their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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